Cas no 1317-82-4 (Sapphire (Al2O3))

• Product Name: Sapphire (Al2O3)
• CAS No: 1317-82-4
• MF: Al₂O₃
• MW: 101.961277961731
• CID: 191881
• PubChem ID: 16712618
• Update Time: 2025-04-19

Sapphire (Al2O3) Chemical and Physical Properties

Names and Identifiers

• Sapphire (Al2O3)
• Sapphire
• SAPPHIRE POWDER
• 2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane
• 11092-32-3
• 1317-82-4

• Inchi： 1S/2Al.3O
• InChI Key： TWNQGVIAIRXVLR-UHFFFAOYSA-N
• SMILES： [Al]12O[Al](O1)O2

Computed Properties

• Exact Mass: 101.947821
• Monoisotopic Mass: 101.947821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 3.97 g/cm3
• Melting Point: 2054 °C
• Boiling Point: 3000 °C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal organides Post-transition metal oxides